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Compound of Interest

Compound Name: Indium-110
CAS No.: 14133-75-6
Cat. No.: B1235001
Get Quote
. J

For researchers, scientists, and drug development professionals handling Indium-110 (11°In), a
radioactive isotope with a short half-life, adherence to proper disposal protocols is critical to
ensure laboratory safety and regulatory compliance. The primary and recommended method
for the disposal of short-lived radioisotopes like Indium-110 is Decay-In-Storage (DIS). This
procedure involves securely storing the radioactive waste for a sufficient period to allow for its
natural decay to background radiation levels, after which it can be disposed of as non-
radioactive waste.

Key Radioactive Properties of Indium-110

A thorough understanding of the radioactive properties of Indium-110 and its metastable state,
Indium-110m, is fundamental to its safe handling and disposal.
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Property Indium-110 (**°In) Indium-110m (**°™In)
Half-life 4.92 hours[1][2] 69.1 minutes[3]

Electron Capture (EC) / Electron Capture (EC) /
Decay Mode . o ) .

Positron Emission (B+)[1][2] Positron Emission (+)[3]

Cadmium-110 (2°Cd) (Stable) Cadmium-110 (12°Cd) (Stable)

Daughter Product
[11[2] [3]

Primary Emissions Gamma rays, Positrons Gamma rays, Positrons

Step-by-Step Disposal Protocol for Indium-110:
Decay-In-Storage (DIS)

The following is a detailed methodology for the disposal of Indium-110 waste, based on the
established Decay-In-Storage guidelines.

1. Waste Segregation:

o Immediately upon generation, segregate waste contaminated with Indium-110 from all other
waste streams, including non-radioactive trash, chemical waste, and waste containing
longer-lived radioisotopes.[4][5]

o Use designated waste containers clearly labeled with the radiation symbol, the isotope
("Indium-110" or "11°In"), the date, and the initial activity.

o Separate solid and liquid waste into different, appropriately labeled containers.[6]
2. Secure Storage:

o Store the segregated Indium-110 waste in a secure, designated radioactive material storage

area.

e The storage area should be shielded appropriately to protect personnel from radiation
exposure. Lead shielding is effective for the gamma emissions of Indium-110.

» Access to the storage area should be restricted to authorized personnel.
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. Decay Period:

The fundamental principle of DIS is to allow the radioactivity to decay to negligible levels. A
standard and conservative approach is to store the waste for a minimum of 10 half-lives.[4]

For Indium-110, with a half-life of 4.92 hours, the minimum storage period is approximately
49.2 hours (about 2 days). For Indium-110m, with a half-life of 69.1 minutes, this period is
approximately 11.5 hours. To be conservative, it is advisable to base the decay period on the
longer half-life of the ground state (4.92 hours).

. Final Radiation Survey:

After the 10 half-life decay period, a thorough radiation survey of the waste must be
conducted.[4][7]

Use a calibrated radiation survey meter (e.g., a Geiger-Muller counter) suitable for detecting
the radiation emitted by Indium-110.

The survey must be performed in a low-background area to ensure accurate readings.[7]

The radiation levels from the waste must be indistinguishable from the natural background
radiation.[4][7]

. Disposal as Non-Radioactive Waste:

Once the radiation survey confirms that the waste's activity is at background levels, it can be
disposed of as regular, non-radioactive waste.[4][7]

Crucially, all radioactive labels and symbols must be removed or completely defaced from
the waste containers before disposal.[4][7] This prevents the waste from being mistakenly
identified as radioactive.

. Record Keeping:

Maintain meticulous records of all Indium-110 waste disposal.[7]

The records should include:
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[e]

The date the waste was placed in storage.

o

The initial estimated activity.

[¢]

The date of the final radiation survey.

[¢]

The results of the final survey (including background readings).

[e]

The name of the individual who performed the survey and disposal.

o

The instrument used for the survey.

e These records are essential for regulatory compliance and inspections.

Experimental Workflow for Indium-110 Disposal
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Caption: Workflow for the proper disposal of Indium-110 via Decay-In-Storage.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Indium-110, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-indium-110
https://www.benchchem.com/product/b1235001?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Isotopes_of_indium
https://www.chemlin.org/isotope/indium-110
https://www.chemlin.org/isotope/indium-110m
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/decay-storage-policy-procedure
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/decay-storage-policy-procedure
https://ehs.utoronto.ca/laboratory-hazardous-waste-management-and-disposal-manual/radioactive-waste-disposal/
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132060
https://scp.nrc.gov/llrw/decay-in-storage.pdf
https://www.benchchem.com/product/b1235001/docs#essential-procedures-for-the-safe-disposal-of-indium-110
https://www.benchchem.com/product/b1235001/docs#essential-procedures-for-the-safe-disposal-of-indium-110
https://www.benchchem.com/product/b1235001/docs#essential-procedures-for-the-safe-disposal-of-indium-110
https://www.benchchem.com/product/b1235001/docs#essential-procedures-for-the-safe-disposal-of-indium-110
https://www.benchchem.com/product/b1235001?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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